molecular formula C10H13N3O2S2 B6517656 2-({3-ethyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide CAS No. 869076-31-3

2-({3-ethyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide

Cat. No. B6517656
CAS RN: 869076-31-3
M. Wt: 271.4 g/mol
InChI Key: HNYSBDIEHJFWME-UHFFFAOYSA-N
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Description

“2-({3-ethyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)acetamide” is a chemical compound that belongs to the class of thieno[3,2-d]pyrimidines . Thieno[3,2-d]pyrimidines are an important class of chemical compounds with diverse biological activities .


Synthesis Analysis

The synthesis of thieno[3,2-d]pyrimidines often involves the cyclization of 3-amino-thiophene-2-carboxylate derivatives using a one-carbon source reagent such as formic acid, triethyl orthoformate, or dimethylformamide dimethylacetal . Alternatively, the synthesis can be achieved by heating 3-amino-thiophene-2-carboxamides either with triethyl orthoformate or formic acid .

Advantages and Limitations for Lab Experiments

The use of 2-EOTPA in laboratory experiments has a number of advantages and limitations. One of the major advantages is that it is relatively easy to synthesize and is relatively cost-effective. Additionally, it has a number of biochemical and physiological effects, which makes it useful for a variety of research applications. However, it is important to note that the exact mechanism of action of 2-EOTPA is not yet fully understood, and further research is needed to better understand its effects.

Future Directions

The potential therapeutic applications of 2-EOTPA are still being explored, and there are a number of possible future directions for research. These include further research into the mechanism of action of 2-EOTPA, as well as studies into its potential use in the treatment of a variety of diseases and conditions. Additionally, further research into the biochemical and physiological effects of 2-EOTPA could lead to the development of new therapeutic agents. Finally, further research into the synthesis of 2-EOTPA could lead to improved methods for its production.

Synthesis Methods

2-EOTPA can be synthesized through a number of methods, including a multi-step synthesis involving the reaction of ethyl 4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl sulfanyl acetate with sodium hydride in dimethylformamide (DMF) followed by acidification. This method has been found to be efficient and cost-effective.

Scientific Research Applications

2-EOTPA has been studied for its potential therapeutic applications in a variety of diseases and conditions. It has been found to have anti-inflammatory, anti-viral, and anti-cancer properties, and has been studied for its potential use in treating a range of diseases and conditions, including cancer, HIV, Alzheimer’s disease, and Parkinson’s disease. It has also been studied for its potential use in the treatment of inflammatory bowel disease, multiple sclerosis, and rheumatoid arthritis.

properties

IUPAC Name

2-[(3-ethyl-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H13N3O2S2/c1-2-13-9(15)8-6(3-4-16-8)12-10(13)17-5-7(11)14/h2-5H2,1H3,(H2,11,14)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HNYSBDIEHJFWME-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C(=O)C2=C(CCS2)N=C1SCC(=O)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H13N3O2S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

271.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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